Cas no 10338-58-6 (Methyl 4-Piperidinobenzenecarboxylate)

• Product Name: Methyl 4-Piperidinobenzenecarboxylate
• CAS No: 10338-58-6
• Molecular Formula: C₁₃H₁₇NO₂
• Molecular Weight: 219.27958
• MDL: MFCD08444024
• CID: 118541
• PubChem ID: 15154253

Methyl 4-Piperidinobenzenecarboxylate Properties

Names and Identifiers

• Benzoic acid,4-(1-piperidinyl)-, methyl ester
• METHYL 4-PIPERIDIN-1-YLBENZOATE
• Methyl 4-piperidinobenzenecarboxylate
• 4-piperidin-1-yl-benzoic acid methyl ester
• 4-Piperidino-benzoesaeure-methylester
• Methyl 4-(piperidin-1-yl)benzoate
• methyl 4-piperidylbenzoate
• methylpiperidinobenzenecarboxylate
• A896475
• 10338-58-6
• AKOS005072419
• DGHBETAWIXVCFO-UHFFFAOYSA-N
• N-(p-methoxycarbonylphenyl)piperidine
• J-522260
• SB43406
• SCHEMBL5742108
• FT-0680791
• EA-0710
• CS-0440088
• MFCD08444024
• DTXSID20569225
• Methyl 4-(1-piperidinyl)benzoate
• DB-431147

• MDL： MFCD08444024
• InChIKey： DGHBETAWIXVCFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H17NO2/c1-16-13(15)11-5-7-12(8-6-11)14-9-3-2-4-10-14/h5-8H,2-4,9-10H2,1H3
• SMILES： COC(=O)C1=CC=C(C=C1)N2CCCCC2

Computed Properties

• Exact Mass: 219.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 219.125928785g/mol
• Heavy Atom Count: 16
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 2.52850
• PSA: 29.54000
• Refractive Index: 1.542
• Boiling Point: 354.7±25.0 °C at 760 mmHg
• Melting Point: 94-96°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 137.7±14.0 °C
• Density: 1.1±0.1 g/cm3

Methyl 4-Piperidinobenzenecarboxylate Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign：
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

Methyl 4-Piperidinobenzenecarboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%